But-3-yn-1-amine

• CAS: 14044-63-4; 88211-50-1

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Physicochemical Characterization of But-3-yn-1-amine: Boiling Point and Density Determination

Introduction

For researchers, scientists, and professionals in drug development, a precise understanding of the physical properties of novel or reactive intermediates is paramount for process development, safety, and scale-up. But-3-yn-1-amine, a versatile building block in organic synthesis, possesses a unique combination of a terminal alkyne and a primary amine. This bifunctionality makes it a valuable synthon for the introduction of a propargyl group in the synthesis of more complex molecules. An accurate determination of its fundamental physical properties, such as boiling point and density, is a critical first step in its effective utilization. This guide provides an in-depth examination of these properties, the methodologies for their determination, and the scientific rationale behind the experimental choices.

Physicochemical Properties of But-3-yn-1-amine

A thorough review of available data from reputable chemical suppliers and databases provides a consistent range for the boiling point and density of But-3-yn-1-amine. These values are essential for predicting its behavior in various experimental and industrial settings.

Physical Property	Value	Source(s)
Boiling Point	99-105 °C	[1][2]
Density	0.843-0.85 g/mL	[1][2]

Note: The slight variations in the reported values can be attributed to differences in the purity of the samples and the atmospheric pressure at which the boiling point was measured.

Synthesis and Purification Context

To appreciate the nuances of measuring the physical properties of But-3-yn-1-amine, it is instructive to understand its synthesis and purification. A common and reliable method for the preparation of primary amines like But-3-yn-1-amine is the Gabriel Synthesis .[3][4][5][6][7] This method effectively avoids the over-alkylation often encountered with direct alkylation of ammonia.

The synthesis would typically proceed by reacting potassium phthalimide with a suitable 4-carbon electrophile containing a terminal alkyne, such as 4-chloro-1-butyne. The resulting N-(but-3-yn-1-yl)phthalimide is then cleaved, often with hydrazine, to liberate the desired primary amine.

Purification of the volatile But-3-yn-1-amine is crucial for obtaining accurate physical data. Distillation is a common method for purifying volatile amines.[8] Given its basic nature, purification may also involve an acid-base extraction to remove non-basic impurities.

Experimental Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the surrounding atmospheric pressure. For a volatile and potentially reactive compound like But-3-yn-1-amine, selecting an appropriate and safe method for boiling point determination is critical.

Methodology: Distillation Method

A simple distillation apparatus provides a robust method for both purifying the amine and determining its boiling point.[9]

Experimental Protocol:

• Apparatus Setup: Assemble a simple distillation apparatus consisting of a round-bottom flask, a distillation head with a port for a thermometer, a condenser, and a receiving flask. Ensure all glassware is dry.

• Sample Preparation: Place a sample of But-3-yn-1-amine (approximately 10-15 mL) and a few boiling chips or a magnetic stir bar into the distillation flask. The boiling chips are essential to prevent bumping and ensure smooth boiling.

• Thermometer Placement: Position the thermometer in the distillation head so that the top of the mercury bulb is level with the bottom of the side arm leading to the condenser. This placement ensures that the thermometer measures the temperature of the vapor that is in equilibrium with the boiling liquid.

• Heating: Gently heat the distillation flask using a heating mantle.

• Data Collection: As the liquid begins to boil and the vapor condenses, observe the temperature on the thermometer. The boiling point is the temperature at which a steady stream of distillate is collected and the temperature reading on the thermometer remains constant.

• Pressure Correction: Record the atmospheric pressure during the experiment. If the atmospheric pressure deviates significantly from standard pressure (760 mmHg), a pressure correction to the observed boiling point may be necessary.

Causality Behind Experimental Choices:

• Simple Distillation: This method is chosen for its dual utility in purification and boiling point determination.[9] It is particularly suitable for liquids that are not contaminated with impurities having similar boiling points.

• Boiling Chips: These porous materials provide nucleation sites for bubbles to form, preventing the superheating of the liquid followed by violent boiling (bumping).

• Thermometer Placement: Precise placement is crucial for accuracy. If the thermometer is too high, the recorded temperature will be lower than the actual boiling point. If it is too low, it will be influenced by the superheated liquid in the flask, leading to an erroneously high reading.

Self-Validating System and Trustworthiness:

The reliability of the distillation method is enhanced by observing a stable temperature plateau during the distillation of the main fraction. A fluctuating temperature indicates the presence of impurities. For a pure compound, the boiling point should remain constant throughout the distillation of the bulk of the material.

Experimental Determination of Density

Density is a fundamental physical property defined as the mass of a substance per unit volume. For liquids, it is typically measured using a pycnometer or a digital density meter.

Methodology: Pycnometer Method

The pycnometer method is a highly precise technique for determining the density of liquids.[10][11][12] It relies on accurately measuring the mass of a known volume of the liquid.

Experimental Protocol:

• Pycnometer Preparation: Thoroughly clean and dry a pycnometer of a known volume.

• Mass of Empty Pycnometer: Accurately weigh the empty, dry pycnometer on an analytical balance.

• Filling the Pycnometer: Fill the pycnometer with But-3-yn-1-amine, ensuring no air bubbles are trapped. Insert the stopper, allowing the excess liquid to escape through the capillary.

• Temperature Equilibration: Place the filled pycnometer in a constant temperature water bath until it reaches thermal equilibrium (typically at 20°C or 25°C). This step is critical as density is temperature-dependent.

• Final Mass Measurement: Carefully dry the outside of the pycnometer and weigh it again on the analytical balance.

• Calculation: The density is calculated using the following formula:

  Density = (Mass of filled pycnometer - Mass of empty pycnometer) / Volume of pycnometer

Causality Behind Experimental Choices:

• Pycnometer: This specialized glassware is designed to hold a precise and reproducible volume, which is essential for accurate density measurements.[10]

• Analytical Balance: The use of a high-precision analytical balance is necessary to obtain an accurate mass measurement.

• Constant Temperature Bath: Maintaining a constant temperature is crucial because the volume of the liquid, and therefore its density, changes with temperature.

Self-Validating System and Trustworthiness:

To ensure the trustworthiness of the results, the procedure should be repeated multiple times until consistent measurements are obtained. The calibration of the pycnometer's volume with a liquid of a well-known density, such as deionized water, at the same temperature further validates the accuracy of the measurement.

Visualizing the Experimental Workflow

To provide a clear overview of the logical flow of the experimental procedures, the following diagrams have been generated using Graphviz.

Caption: Workflow for Boiling Point Determination via Distillation.

Caption: Workflow for Density Determination using a Pycnometer.

Conclusion

The accurate determination of the boiling point and density of But-3-yn-1-amine is fundamental for its safe and effective use in research and development. This guide has outlined robust and reliable experimental protocols for these measurements, emphasizing the scientific principles that ensure the integrity of the data. By adhering to these detailed methodologies, researchers can confidently utilize the physicochemical properties of this important synthetic building block in their work.

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Stability of But-3-yn-1-amine under ambient conditions

This guide serves as a definitive technical reference for the stability, handling, and storage of But-3-yn-1-amine (CAS: 14044-63-4) and its hydrochloride salt (CAS: 88211-50-1).[1] It is designed for researchers requiring high-integrity starting materials for synthesis and drug development.

Executive Stability Assessment

But-3-yn-1-amine (Free Base) is thermodynamically unstable under ambient conditions. It exhibits high volatility, flammability, and reactivity toward atmospheric carbon dioxide and moisture.

Core Directive: Do NOT store the free base for extended periods. Best Practice: Purchase and store the Hydrochloride Salt (HCl) .[1] Generate the free base in situ or immediately prior to use.

Feature	But-3-yn-1-amine (Free Base)	But-3-yn-1-amine HCl (Salt)
State	Colorless/Yellow Liquid	White Crystalline Solid
Ambient Stability	Poor (Hours to Days)	High (Years)
Volatility	High (BP ~104°C)	Negligible
Air Sensitivity	High (Absorbs CO₂, Oxidizes)	Low (Hygroscopic)
Storage Requirement	Inert Gas, <4°C, Dark	Desiccated, RT or 4°C

Physicochemical Stability Profile

1.1 The Free Base: A Kinetic Time Bomb

The free base (3-butyn-1-amine) possesses two reactive termini: a nucleophilic primary amine and a terminal alkyne.[1] Its instability arises from three primary vectors:

• Atmospheric Carboxylation (The "White Crust" Phenomenon): Primary amines react rapidly with atmospheric CO₂ to form carbamic acid, which stabilizes as a solid carbamate salt.[1] This manifests as a white crust forming on the liquid's surface or inside the cap, often mistaken for polymerization.

  • Mechanism:[2][3][4][5][6]

• Volatilization: With a boiling point of ~104°C and low molecular weight (69.11 g/mol ), the free base has significant vapor pressure at room temperature.[1] Open handling results in rapid mass loss and concentration changes in solution.

• Oxidative Coupling (Glaser-Type): While slower without a catalyst, the terminal alkyne is susceptible to oxidative homocoupling in the presence of oxygen and trace metal contaminants (often found in low-grade solvents), leading to insoluble diyne polymers.

1.2 The Hydrochloride Salt: The Stable Reservoir

Protonation of the amine shuts down its nucleophilicity and prevents reaction with CO₂. The ionic lattice structure eliminates volatility and significantly raises the melting point, rendering the compound stable for long-term storage.

Critical Instability Pathways (Visualization)

The following diagram illustrates the degradation pathways that occur when the free base is exposed to ambient air.

Figure 1: Degradation vectors for But-3-yn-1-amine under ambient conditions.[1]

Protocol: Fresh Generation of Free Base

Objective: Convert the stable HCl salt to the reactive free base safely and efficiently without introducing water or degradation products.

Safety: Work in a fume hood. The free base is corrosive and flammable.

Method A: Biphasic Extraction (For bulk isolation)

Use this when you need the pure liquid amine.[1]

• Dissolution: Dissolve 10 mmol of But-3-yn-1-amine HCl in minimum volume (e.g., 5 mL) of distilled water. Cool to 0°C.

• Basification: Slowly add 1.2 equivalents of 5M NaOH or KOH solution. Monitor pH; ensure pH > 12.

  • Note: The solution may become cloudy as the organic amine separates.

• Extraction: Extract immediately with 3 x 10 mL of Dichloromethane (DCM) or Diethyl Ether .

  • Why DCM? High solubility for the amine and easy to remove.

• Drying: Dry the combined organic layers over anhydrous Na₂SO₄ (Sodium Sulfate) for 15 minutes.

• Concentration: Filter off the desiccant.[1] Carefully remove the solvent under reduced pressure (Rotary Evaporator).

  • CRITICAL: Do not heat the water bath above 25°C. Do not apply full vacuum for extended periods, or you will evaporate the product along with the solvent.

• Storage: Use immediately. If storage is unavoidable, flush with Argon, seal tightly with Parafilm, and store at -20°C.

Method B: In-Situ Neutralization (For reactions)

Use this for direct coupling reactions (e.g., Amide coupling, Click chemistry).[1]

• Suspend But-3-yn-1-amine HCl in the reaction solvent (e.g., DMF, DCM, THF).[1]

• Add a non-nucleophilic organic base (e.g., Diisopropylethylamine (DIPEA) or Triethylamine (TEA) ) at 1.0–1.2 equivalents.

• Stir for 5–10 minutes. The solution now contains the free amine and the hydrochloride salt of the added base (e.g., DIPEA·HCl).

• Proceed with the addition of electrophiles.

Quality Control & Self-Validation

Before committing valuable intermediates to a reaction with this amine, validate its integrity.

4.1 Visual Inspection

• Pass: Clear, colorless liquid (Free base) or white free-flowing powder (Salt).

• Fail: Yellow/Brown coloration (Oxidation/Polymerization).

• Fail: White crust on liquid surface (Carbamate formation).

4.2 1H-NMR Validation (CDCl₃)

Check for the integrity of the terminal alkyne proton.

Proton	Chemical Shift (δ)	Multiplicity	Diagnostic Note
Terminal Alkyne (≡C-H)	~1.9 - 2.1 ppm	Triplet (t)	Loss of this signal or splitting changes indicates degradation.[1]
Methylene (-CH₂-N)	~2.8 - 2.9 ppm	Triplet (t)	Shift changes if carbamate is formed.[1]
Methylene (-CH₂-C≡)	~2.3 - 2.4 ppm	Triplet of Doublets (td)

Storage Workflow Diagram

Follow this decision tree to ensure material longevity.

Figure 2: Decision tree for storage and handling of But-3-yn-1-amine.

References

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 10034574, But-3-yn-1-amine. Retrieved from [Link][1]

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Protocols & Analytical Methods

Application Notes and Protocols for But-3-yn-1-amine in Click Chemistry

Introduction: The Versatility of a Compact Linker

In the landscape of bioconjugation and materials science, the demand for efficient and versatile molecular building blocks is paramount. But-3-yn-1-amine, a bifunctional molecule featuring a terminal alkyne and a primary amine, has emerged as a critical tool for researchers. Its compact structure and dual reactivity allow for the straightforward introduction of an alkyne handle onto a variety of substrates through stable amide bond formation, subsequently enabling highly efficient and specific connections via "click" chemistry. This guide provides an in-depth exploration of the reaction protocols for But-3-yn-1-amine, focusing on the widely adopted Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), and discusses the considerations for its use in bioorthogonal ligation strategies.

The primary amine of But-3-yn-1-amine serves as a versatile anchor point for conjugation to molecules bearing carboxylic acids, activated esters (such as NHS esters), or other amine-reactive functionalities.[1] This initial conjugation step is often a prelude to the powerful click reaction, where the terminal alkyne participates in a [3+2] cycloaddition with an azide-functionalized molecule.[2][3] This two-step strategy allows for the modular and efficient assembly of complex molecular architectures, from fluorescently labeled biomolecules to functionalized polymers and drug delivery systems.[]

Core Principles: Understanding the Click Reaction with But-3-yn-1-amine

The cornerstone of But-3-yn-1-amine's utility lies in its participation in the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC). This reaction is celebrated for its high yields, mild reaction conditions, stereospecificity, and broad functional group tolerance.[3] The reaction results in the formation of a stable 1,4-disubstituted 1,2,3-triazole ring, a linkage that is resistant to hydrolysis and enzymatic degradation, making it ideal for biological applications.[5]

A critical consideration when using But-3-yn-1-amine in CuAAC is the presence of the primary amine. Primary amines can coordinate with the copper(I) catalyst, potentially inhibiting the reaction.[6] Therefore, reaction conditions must be carefully optimized, and in some cases, protection of the amine group may be necessary prior to the click reaction. However, with the use of appropriate ligands and optimized protocols, direct conjugation of unprotected But-3-yn-1-amine is often achievable.

While Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) offers a copper-free alternative, it typically requires the use of strained cyclooctynes for efficient reaction with azides.[7] The reaction of terminal alkynes like that in But-3-yn-1-amine in SPAAC is significantly slower and less common, generally making CuAAC the preferred method for this substrate.

Diagram: CuAAC Reaction Mechanism

Caption: The catalytic cycle of the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) reaction.

Experimental Protocols

Protocol 1: General Procedure for Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) with But-3-yn-1-amine Derivatives

This protocol outlines a general method for the CuAAC reaction between an azide-containing molecule and a substrate previously modified with But-3-yn-1-amine.

Materials:

• But-3-yn-1-amine functionalized substrate (Alkyne component)

• Azide-functionalized molecule (Azide component)

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium ascorbate

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine (TBTA) as a ligand

• Solvent: A mixture of water and a miscible organic solvent (e.g., t-BuOH, DMSO, or DMF) is often used to ensure solubility of all reactants.[8]

Procedure:

• Reactant Preparation: Dissolve the alkyne component and the azide component in the chosen solvent system. A typical starting concentration is 1-10 mM. For optimal results, use a slight excess (1.1-1.5 equivalents) of one of the components, often the smaller, more easily removable one.

• Catalyst Preparation: In a separate vial, prepare the catalyst solution.

  • Prepare a stock solution of CuSO₄·5H₂O (e.g., 100 mM in water).

  • Prepare a stock solution of the ligand (THPTA or TBTA) at a concentration five times that of the copper solution (e.g., 500 mM).

  • Prepare a fresh stock solution of sodium ascorbate (e.g., 1 M in water).

• Reaction Assembly:

  • To the solution of the alkyne and azide, add the ligand solution. The final concentration of the ligand should be five times the final concentration of copper.[9]

  • Add the CuSO₄ solution. The final concentration of copper is typically 1-10 mol% relative to the limiting reactant.

  • Initiate the reaction by adding the sodium ascorbate solution. The final concentration of sodium ascorbate should be in excess (e.g., 5-10 equivalents relative to copper).[3]

• Reaction Conditions: Stir the reaction mixture at room temperature. Reaction times can vary from 1 to 24 hours.[10] Monitor the reaction progress by a suitable analytical method (e.g., TLC, LC-MS, or NMR).

• Work-up and Purification:

  • Upon completion, the reaction mixture may be diluted with water and extracted with an organic solvent (e.g., ethyl acetate).

  • The crude product can be purified by column chromatography on silica gel.[11] The polarity of the eluent will depend on the properties of the final product. For amino-containing triazoles, a solvent system containing a small amount of a basic modifier (e.g., triethylamine) may be necessary to prevent streaking on the silica gel.

Table 1: Typical Reaction Parameters for CuAAC with But-3-yn-1-amine Derivatives

Parameter	Recommended Range	Rationale
Alkyne:Azide Ratio	1:1.1 to 1.1:1	A slight excess of one reagent can drive the reaction to completion.
Copper(I) Catalyst	1-10 mol%	Lower catalyst loading is preferred for biocompatibility, but higher loading may be needed for difficult substrates.
Ligand:Copper Ratio	5:1	The ligand stabilizes the Cu(I) oxidation state and protects biomolecules from oxidative damage.[9]
Sodium Ascorbate	5-10 eq. to Copper	A reducing agent to maintain copper in the active Cu(I) state.[3]
Solvent	aq. buffer/organic co-solvent	Ensures solubility of reactants and catalyst components.[8]
Temperature	Room Temperature	Mild conditions are generally sufficient for high yields.
Reaction Time	1-24 hours	Dependent on substrate reactivity and catalyst concentration.[10]

Diagram: Workflow for Bioconjugation using But-3-yn-1-amine

Caption: A two-step bioconjugation strategy utilizing But-3-yn-1-amine.

Protocol 2: Amine Protection Strategy for Sensitive Substrates

For substrates that are sensitive to copper or where the primary amine of But-3-yn-1-amine may interfere with subsequent reactions, a protection strategy can be employed. The tert-butyloxycarbonyl (Boc) group is a common choice for amine protection as it is stable under the conditions of the CuAAC reaction and can be readily removed under acidic conditions.

Part A: Boc Protection of But-3-yn-1-amine

• Dissolve But-3-yn-1-amine in a suitable solvent (e.g., dichloromethane or a mixture of dioxane and water).

• Add a base such as triethylamine or sodium bicarbonate.

• Add di-tert-butyl dicarbonate (Boc)₂O (1.1 equivalents) dropwise at 0 °C.

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Work up the reaction by extracting with an organic solvent and purify the Boc-protected But-3-yn-1-amine by column chromatography.

Part B: CuAAC Reaction with Boc-Protected Linker

Follow Protocol 1 using the Boc-protected But-3-yn-1-amine derivative.

Part C: Boc Deprotection

• Dissolve the Boc-protected triazole product in a suitable solvent (e.g., dichloromethane or dioxane).

• Add a strong acid such as trifluoroacetic acid (TFA) or hydrochloric acid in dioxane.

• Stir at room temperature until the deprotection is complete (monitored by TLC or LC-MS).

• Remove the acid and solvent under reduced pressure to obtain the final deprotected amino-triazole product.

Troubleshooting and Key Considerations

• Low Yield: If the reaction yield is low, consider increasing the catalyst and ligand concentration, or gently heating the reaction mixture. Ensure that the sodium ascorbate solution is freshly prepared, as it can degrade over time.

• Side Reactions: In bioconjugation, the presence of copper can sometimes lead to oxidative damage to proteins.[9] The use of a sufficient excess of a protective ligand like THPTA is crucial to mitigate this.

• Purification Challenges: The primary amine in the final product can make purification by silica gel chromatography challenging. The use of a basic modifier in the eluent or alternative purification techniques such as reverse-phase HPLC may be necessary.

• Amine Interference: If unprotected But-3-yn-1-amine is used and poor results are obtained, it may be due to chelation of the copper catalyst by the amine. In such cases, the amine protection strategy outlined in Protocol 2 should be considered.

Conclusion

But-3-yn-1-amine is a powerful and versatile building block for the synthesis of complex molecules and bioconjugates. Its dual functionality allows for a modular approach to molecular assembly, with the CuAAC reaction providing a robust and efficient method for ligation. By understanding the principles of the click reaction and carefully selecting the reaction conditions, researchers can successfully employ But-3-yn-1-amine to advance their work in drug discovery, diagnostics, and materials science. The protocols provided in this guide serve as a starting point for the development of specific applications, and further optimization may be required to achieve the best results for a particular system.

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Application Note: But-3-yn-1-amine in Fragment-Based Drug Discovery (FBDD)

Abstract

Fragment-Based Drug Discovery (FBDD) and targeted protein degradation (PROTACs) demand precise, bifunctional building blocks that offer chemical stability without compromising steric availability. But-3-yn-1-amine (CAS: 14044-63-4), also known as homopropargylamine, has emerged as a superior alternative to the shorter propargylamine linker. Its unique C4 backbone provides a critical "insulating" methylene group, decoupling the nucleophilic amine from the electron-withdrawing alkyne. This guide details the application of But-3-yn-1-amine in constructing DNA-Encoded Libraries (DELs), synthesizing PROTAC linkers, and executing Activity-Based Protein Profiling (ABPP), supported by validated protocols and mechanistic insights.

Technical Rationale: The "Homopropargyl Advantage"

In medicinal chemistry, linker length and flexibility are determinative. While propargylamine (C3) is commercially ubiquitous, it suffers from electronic deactivation of the amine due to the adjacent alkyne (propargylic position).

Why But-3-yn-1-amine?

• Nucleophilicity: The extra methylene spacer in But-3-yn-1-amine (

  ) restores the and nucleophilicity of the primary amine to levels comparable with alkyl amines, facilitating smoother amide couplings and SNAr reactions.

• Steric Relief: In "Click" chemistry (CuAAC), the triazole product formed from propargylamine is often too close to the scaffold, causing steric clashes. The homopropargyl linker provides necessary rotational freedom.

• Diastereoselectivity: In asymmetric synthesis, such as the addition to sulfinyl imines, switching from propargyl to homopropargyl reagents can completely invert diastereoselectivity, offering access to distinct chemical space [1].

Application 1: DNA-Encoded Library (DEL) Synthesis[1][2]

In DEL technology, But-3-yn-1-amine serves as a high-fidelity "Click Handle." It is typically attached to a scaffold (e.g., an aromatic chloride or acid) to allow subsequent encoding or diversification via copper-catalyzed azide-alkyne cycloaddition (CuAAC).

Workflow Diagram: DEL Construction

Figure 1: Integration of But-3-yn-1-amine into DNA-Encoded Libraries. The amine installs the alkyne handle, which subsequently reacts with azide-functionalized DNA tags.

Protocol 1: SNAr Scaffold Functionalization

Use Case: Attaching the linker to a halogenated heteroaromatic scaffold (e.g., chloropyrimidine or fluorothalidomide derivative).

Materials:

• Scaffold (1.0 equiv)

• But-3-yn-1-amine HCl (1.2 equiv)

• DIPEA (N,N-Diisopropylethylamine) (3.0 equiv)

• Solvent: DMSO or NMP (Anhydrous)

Step-by-Step:

• Dissolution: Dissolve the scaffold (0.1 mmol) in anhydrous DMSO (1 mL).

• Base Addition: Add DIPEA (0.3 mmol). The solution may warm slightly.

• Linker Addition: Add But-3-yn-1-amine HCl (0.12 mmol) in one portion.

• Reaction: Stir at 80°C for 4–16 hours . Monitor by LC-MS for consumption of the aryl halide.

  • Note: If using a fluorinated scaffold (e.g., for PROTACs), reaction may proceed at RT [2].

• Workup: Dilute with EtOAc, wash with brine (3x) to remove DMSO/DIPEA. Dry over

  and concentrate.

• Validation:

  NMR should show the terminal alkyne proton as a triplet ( ) around 2.0–2.3 ppm.

Application 2: PROTAC Linker Synthesis

But-3-yn-1-amine is critical in "Click-ready" PROTACs. It allows the modular assembly of an E3 ligase binder (e.g., Thalidomide or Pomalidomide) and a Target Protein binder.

Case Study: In the synthesis of sEH PROTACs, But-3-yn-1-amine was used to functionalize the E3 ligand. The resulting alkyne-tagged ligand was then "clicked" to an azide-linked warhead [3].

Protocol 2: Amide Coupling (Standard & Difficult Cases)

Use Case: Coupling to a carboxylic acid scaffold.

Standard Conditions (EDC/HOBt):

• Often sufficient for unhindered acids.

• Reagents: EDC

  HCl (1.5 eq), HOBt (1.5 eq), DIPEA (3 eq), DMF.

Optimized Conditions (for Difficult Substrates):

• Observation: Some reports indicate HATU/DIPEA can fail for specific sterically demanding substrates, while EDC/DMAP succeeds [4].

Step-by-Step (High-Success Method):

• Activation: Dissolve Carboxylic Acid (1.0 eq) in DCM/DMF (9:1). Add EDC

  HCl (1.5 eq) and DMAP (0.1 eq). Stir for 15 min.

• Addition: Add But-3-yn-1-amine HCl (1.2 eq) and TEA (Triethylamine) (3.0 eq).

• Incubation: Stir at RT for 16 hours under

  .

• Purification: Dilute with DCM, wash with 1M HCl (to remove unreacted amine/DMAP) and sat.

  . Flash chromatography.

Application 3: Activity-Based Protein Profiling (ABPP)

In ABPP, But-3-yn-1-amine acts as a bioorthogonal reporter . The amine is coupled to an electrophilic "warhead" (targeting a specific enzyme class, e.g., serine hydrolases). Once the probe covalently binds the target protein in a cell lysate, the alkyne tail is used to attach a fluorescent tag via Click Chemistry.

Workflow Diagram: ABPP Two-Step Labeling

Figure 2: ABPP workflow utilizing But-3-yn-1-amine as a latent reporter handle.

Protocol 3: CuAAC "Click" Reaction for Protein Labeling

Context: Labeling an alkyne-tagged protein in complex lysate.

Reagents:

• Buffer: PBS or HEPES (pH 7.4).

• Click Cocktail (Prepare Fresh):

  • (1 mM final)

  • TBTA (Ligand) (100

    M final) - Pre-mix Cu and TBTA before adding to protein.

  • TCEP (Reducing agent) (1 mM final)

  • Azide-Reporter (e.g., Azide-Rhodamine) (10-100

    M final)

Procedure:

• Lysate Prep: Adjust protein concentration to 1 mg/mL in PBS.

• Probe Binding: Add the But-3-yn-1-amine derived probe (e.g., 1

  M). Incubate 1 hr at RT.

• Click Reaction: Add the Click Cocktail to the lysate.

• Incubation: Vortex gently and incubate for 1 hour at RT in the dark.

• Quench: Add 4x SDS-PAGE loading buffer (reducing) to quench the reaction.

• Analysis: Boil for 5 min and resolve on SDS-PAGE. Scan for fluorescence.

Data Summary: Linker Comparison

Feature	Prop-2-yn-1-amine (C3)	But-3-yn-1-amine (C4)	Impact on FBDD
Chain Length	3 Carbons	4 Carbons	C4 offers better steric clearance for Click products.
Amine pKa	~8.2 (Propargylic)	~10.5 (Homopropargylic)	C4 has higher nucleophilicity; easier amide coupling.
Stability	Moderate	High	C4 is less prone to isomerization or side-reactions.
Click Product	Rigid, close to scaffold	Flexible spacer	C4 allows "warheads" to orient correctly in binding pockets.

References

• Synthesis of Homopropargylamines from 2-Cyanoazetidines. ResearchGate. (Accessed 2025).[1][2] Link

• Application of a bivalent “click” approach to target tyrosyl-DNA phosphodiesterase 1 (TDP1). PubMed Central. (Accessed 2025).[1][2] Link

• Click Chemistry Enables Rapid Development of Potent sEH PROTACs. bioRxiv. (Accessed 2025).[1][2] Link

• Novel Microtubule Targeting Agents: Synthesis and Structural Determination. AIR Unimi. (Accessed 2025).[1][2] Link

• Activity-based protein profiling: A graphical review. PubMed Central. (Accessed 2025).[1][2] Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Click Chemistry Enables Rapid Development of Potent sEH PROTACs Using a Direct-to-Biology Approach | bioRxiv [biorxiv.org]

Technical Notes & Optimization

Technical Support Center: Troubleshooting But-3-yn-1-amine Reactivity

Topic: Optimizing CuAAC Reactions with Amino-Alkynes Document ID: TS-CHM-042-B Last Updated: February 4, 2026

Introduction: The Deceptive Simplicity of But-3-yn-1-amine

But-3-yn-1-amine (

) is a bifunctional linker widely used to introduce amine handles into molecular scaffolds via Click Chemistry (CuAAC). However, despite its small size, it presents a unique set of reactivity challenges that often lead to stalled reactions or low yields.

This guide addresses the three primary failure modes associated with this molecule: Catalyst Poisoning (Chelation) , Volatility , and Oxidative Homocoupling .

Part 1: The Core Problem – Catalyst Poisoning

The most common reason for reaction failure with But-3-yn-1-amine is Cu(I) sequestration . The free primary amine group (

) is a potent ligand for Copper(I). In the absence of a stronger accelerating ligand, the substrate itself coordinates with the catalyst, effectively removing it from the catalytic cycle.

The "Tug-of-War" Mechanism

The diagram below illustrates the competition at the copper center. Without a protecting ligand, the amine "bites" the copper, preventing the formation of the reactive copper-acetylide intermediate required for the click reaction.

Figure 1: Competitive binding pathways. The amine terminus acts as a competitive inhibitor (poison) unless a high-affinity ligand (THPTA) is present to stabilize the Cu(I) center.

Part 2: Troubleshooting Guide (Q&A)

Q1: My reaction stalls after 30 minutes. Adding more Copper doesn't help. Why?

Diagnosis: You are likely experiencing oxidative degradation or ligand insufficiency . Explanation: The free amine destabilizes the Cu(I) species, making it more susceptible to oxidation into inactive Cu(II) by atmospheric oxygen. Once oxidized, the reaction stops. Solution:

• Use a Sacrificial Reductant: Ensure Sodium Ascorbate is present in 5–10x excess relative to the catalyst.[1]

• Switch Ligands: Move from TBTA (poor water solubility) to THPTA or BTTAA . These ligands wrap the Cu(I) ion, preventing the amine substrate from coordinating while allowing the alkyne to react.

• Inert Atmosphere: Purge solvents with

  or Argon.

Q2: I see the starting material disappear on TLC, but I can't isolate the product. Is it volatile?

Diagnosis: Product Volatility or Workup Loss . Technical Insight: But-3-yn-1-amine has a boiling point of ~105°C [1].[2] However, the resulting triazole product, if low molecular weight, may also be volatile or highly water-soluble. Solution:

• Avoid Rotary Evaporation to Dryness: If your product is small, it may co-evaporate.

• Acidic Workup: If the product contains the free amine, it will partition into the aqueous phase at neutral/low pH.

  • Protocol: Basify the aqueous layer to pH > 10 before extraction with organic solvent (DCM/EtOAc) to ensure the amine is deprotonated and organic-soluble.

Q3: The reaction mixture turned green/brown. Is this normal?

Diagnosis: Glaser Coupling (Side Reaction). Explanation: A green/brown hue typically indicates the formation of Cu(II) species and potential oxidative homocoupling of the alkyne (Glaser coupling), forming a diyne dimer (

) instead of the triazole [2]. Solution:

• Exclude Oxygen: This side reaction requires

  .[3] Rigorous degassing is mandatory.

• Order of Addition: Add the alkyne last or premix the Cu/Ligand complex before adding it to the reaction to ensure the catalytic cycle dominates over the oxidative cycle.

Part 3: Optimized Protocol for But-3-yn-1-amine

This protocol uses THPTA to counteract the amine poisoning effect.

Reagents:

• A: But-3-yn-1-amine (1.0 equiv)

• B: Azide partner (1.0–1.2 equiv)

• C:

  (100 mM stock in water)

• D: THPTA Ligand (200 mM stock in water)[4]

• E: Sodium Ascorbate (500 mM stock in water - Freshly Prepared)

Step-by-Step Workflow:

• Ligand Complexation (Critical): Premix

  (Source C) and THPTA (Source D) in a 1:2 molar ratio (e.g., 5 µL Cu + 10 µL THPTA) in a separate tube. Incubate for 5 minutes. The solution should remain blue.

  Why? This pre-forms the catalytically active complex that is resistant to amine poisoning.

• Reaction Assembly: Dissolve Alkyne (A) and Azide (B) in the reaction solvent (e.g.,

  1:1 or DMSO).

  • Concentration: Aim for 50–100 mM reactants. High concentration drives the reaction.

• Catalyst Addition: Add the pre-complexed Cu-THPTA solution to the reaction mixture (Use 1–5 mol% Cu loading).

• Initiation: Add Sodium Ascorbate (Source E) (Use 5–10 mol% loading).

  • Observation: The blue color may fade to colorless or pale yellow (indicating reduction to Cu(I)).

• Incubation: Stir at Room Temperature for 1–4 hours.

  • Note: Do not heat above 40°C due to the volatility of the amine starting material.

Part 4: Comparative Data & Decision Matrix

Ligand Selection for Amino-Alkynes

Ligand	Water Solubility	Protection vs. Amine Poisoning	Recommended Use
None	N/A	Poor (High failure rate)	Never recommended for amino-alkynes.
TBTA	Low (< 0.1 mM)	Moderate	Organic solvent reactions only (DMSO/DMF).
THPTA	High (> 50 mM)	Excellent	Standard Choice. Aqueous buffers, biological media.
BTTAA	High	Superior	Low concentration biomolecule labeling.

Troubleshooting Decision Tree

Figure 2: Logical flow for diagnosing reaction failures specific to But-3-yn-1-amine.

References

• ChemicalBook. (2025).[5][6] But-3-yn-1-amine Properties and Boiling Point Data. Retrieved from

• Meldal, M., & Tornøe, C. W. (2008). Cu-Catalyzed Azide−Alkyne Cycloaddition. Chemical Reviews, 108(8), 2952–3015. Retrieved from

• Presolski, S. I., Hong, V. P., & Finn, M. G. (2011). Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation. Current Protocols in Chemical Biology, 3(4), 153–162. Retrieved from

• Hong, V., Presolski, S. I., Ma, C., & Finn, M. G. (2009). Analysis and Optimization of Copper-Catalyzed Azide-Alkyne Cycloaddition for Bioconjugation. Angewandte Chemie International Edition, 48(52), 9879–9883. Retrieved from

Sources

• 1. researchgate.net [researchgate.net]
• 2. BUT-3-YN-1-AMINE One Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 3. broadpharm.com [broadpharm.com]
• 4. confluore.com.cn [confluore.com.cn]
• 5. Ligand tricks for faster clicks: bioconjugation via the CuAAC reaction - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]

Technical Support Center: But-3-yn-1-amine Extraction & Handling

Case ID: B3YA-EXT-001 Status: Open Assigned Specialist: Senior Application Scientist Subject: Optimization of pH, Yield, and Stability for But-3-yn-1-amine (CAS: 14044-63-4)

Introduction

Welcome to the Technical Support Center. You are likely accessing this guide because you are experiencing one of three critical failure modes with But-3-yn-1-amine :

• Low Yield: The molecule is "disappearing" into the aqueous waste layer.

• Product Loss: The compound is evaporating during solvent removal (Rotavap).

• Degradation: The clear oil turns brown/black shortly after isolation.

This molecule presents a "perfect storm" of extraction challenges: it is a low-molecular-weight primary amine (highly water-soluble), possesses a terminal alkyne (prone to polymerization), and is volatile (bp ~104 °C).

The following guide replaces standard "cookbook" recipes with a mechanistic troubleshooting system.

Module 1: The pH Sweet Spot (Theory & Calculation)

Q: What is the exact pH required for efficient extraction?

A: You must target a pH > 12.5.

Many protocols suggest "basifying to pH 10," which is insufficient for this specific amine.

The Science: The extraction efficiency depends on the Distribution Coefficient (D) , which is dictated by the pKa of the conjugate acid (ammonium species).

• Estimated pKa of But-3-yn-1-amine (

  ): ~8.8 – 9.5 (lower than typical alkyl amines due to the electron-withdrawing alkyne).

• The Rule of 2: To ensure >99% of the molecule exists in the extractable Free Base form (

  ), the pH must be at least pKa + 2 .

If you stop at pH 10, approximately 10-20% of your product may remain protonated (

) and trapped in the water phase. At pH 12.5, virtually 100% is neutral.

Visualization: Species Distribution

Figure 1: Speciation flow showing the necessity of high pH for phase transfer.

Module 2: The "Invisible Yield" (Solubility & Salting Out)

Q: I reached pH 14, but my yield is still only 40%. Why?

A: The neutral amine is highly hydrophilic. You are fighting the Partition Coefficient (

).

Even when fully deprotonated (

), But-3-yn-1-amine is a small, polar molecule that "likes" water. It does not strictly partition into the organic layer; it equilibrates between them.

The Solution: The "Salting Out" Effect You must saturate the aqueous phase with Sodium Chloride (NaCl) or Potassium Carbonate (

). This increases the ionic strength of the water, disrupting the hydrogen bonding network that solvates the amine, effectively "pushing" the amine into the organic layer.

Data Comparison: Extraction Efficiency

Condition	Aqueous Phase	Solvent	Estimated Yield (1 Extraction)
Standard	Water (pH 14)	DCM	~60%
Standard	Water (pH 14)	Ether/MTBE	~40%
Optimized	Saturated NaCl (pH 14)	DCM	>90%
Optimized	Saturated NaCl (pH 14)	MTBE	~85%

Module 3: Volatility & Handling (The "Rotavap" Trap)

Q: My product vanished on the Rotavap. Did it decompose?

A: No, it evaporated.

But-3-yn-1-amine has a boiling point of ~104°C at atmospheric pressure. However, it forms azeotropes with water and can co-evaporate with solvents like DCM or Ether, especially under strong vacuum.

Troubleshooting Protocol:

• Do NOT use high vacuum: Keep pressure > 200 mbar.

• Do NOT heat the bath: Keep the water bath at 20-25°C.

• The "HCl Trick": If you do not need the free base immediately, do not isolate it . Extract into ether, add 4M HCl in Dioxane (or bubbling HCl gas), and precipitate the stable, non-volatile Hydrochloride salt (

  ).

Module 4: Validated Extraction Protocol

Objective: Isolation of But-3-yn-1-amine Free Base from HCl Salt.

Reagents

• Starting Material: But-3-yn-1-amine HCl[1][2]

• Base: 5M NaOH or KOH pellets

• Salt: Solid NaCl

• Solvent: Dichloromethane (DCM) [Preferred for yield] or MTBE [Preferred for safety]

Step-by-Step Workflow

• Dissolution: Dissolve the HCl salt in the minimum amount of water possible (e.g., 1g salt in 3-5 mL water).

• Cooling: Place the vessel in an ice bath (0°C). Exotherm control is critical to prevent polymerization.

• Basification: Add 5M NaOH dropwise until pH > 12.5.

• Saturation (Critical Step): Add solid NaCl to the aqueous mixture until no more dissolves (saturation).

• Extraction:

  • Extract with Solvent (3 x volume of aqueous phase).

  • Technique: Do not shake violently (emulsion risk). Invert gently 20 times.

• Drying: Dry the combined organic layers over solid

  or for 15 minutes.

• Concentration:

  • If using DCM: Distill at atmospheric pressure or mild vacuum (400 mbar) to remove solvent. Stop when volume is low; do not dry completely.

  • If using MTBE: Similar approach.

Process Logic Diagram

Figure 2: Optimized extraction workflow emphasizing the salting-out step.

References & Authority

• PubChem. But-3-yn-1-amine Compound Summary (CID 10034574). National Library of Medicine. [Link]

• Vogel, A. I. Vogel's Textbook of Practical Organic Chemistry. (5th Edition). Longman Scientific & Technical. (Standard reference for amine extraction pKa principles and salting-out methodologies).

• Reich, H. J. Bordwell pKa Table (Organic Chemistry Data). University of Wisconsin-Madison. (Reference for terminal alkyne and amine pKa values). [Link]

Sources

• 1. 3-Buten-1-amine, tech. 90% 1 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 2. chemimpex.com [chemimpex.com]

Minimizing oxidation of terminal alkyne in But-3-yn-1-amine

Topic: Minimizing Oxidation & Degradation of Terminal Alkynes Document ID: TS-ORG-ALKYNE-042 Last Updated: 2025-06-15

Executive Summary & Diagnostic Framework

The Core Problem: Users working with But-3-yn-1-amine often report "oxidation." In 90% of cases, this is not oxidative cleavage of the alkyne (which requires strong oxidants like ozone), but rather oxidative homocoupling (Glaser-type coupling) .

This reaction converts two terminal alkynes into a diyne dimer (

) in the presence of Oxygen and trace Copper salts. Because the amine moiety can coordinate with trace metals, But-3-yn-1-amine is kinetically more susceptible to this degradation than simple alkyl alkynes.

Diagnostic Flowchart

Use this logic to identify if you are facing Alkyne Coupling or Amine Oxidation.

Figure 1: Diagnostic logic to distinguish between alkyne coupling, amine oxidation, and CO2 absorption.

Storage & Handling Protocols (The First Line of Defense)

The free amine is a volatile, hygroscopic liquid. The Hydrochloride (HCl) salt is a stable solid. Always prefer the HCl salt for storage.

Comparative Stability Data

Parameter	Free Amine (Liquid)	HCl Salt (Solid)
Oxidation Susceptibility	High (Rapid Glaser coupling in air)	Low (Protonated amine cannot coordinate metals)
Hygroscopicity	High (Absorbs water & )	Moderate
Storage Temp	2–8°C (Refrigerated)	Room Temp (Desiccated) or 4°C
Shelf Life	< 3 Months (if opened)	> 12 Months

Protocol A: Converting Free Amine to HCl Salt for Storage

If you synthesized the free amine and need to store it:

• Dissolve the crude amine in anhydrous Diethyl Ether (

  ) or Dioxane.

• Cool to 0°C in an ice bath.

• Slowly add

  equivalents of in Dioxane (anhydrous).

• The salt will precipitate immediately as a white solid.

• Filter under Argon, wash with cold

  , and dry under high vacuum.

• Store: Amber vial, Parafilm sealed, inside a desiccator.

Troubleshooting Reaction Conditions (Preventing In-Situ Oxidation)

If your alkyne degrades during a reaction (e.g., an amide coupling or alkylation), it is likely due to trace metal contamination acting as a catalyst for Glaser coupling.

The Mechanism of Failure (Glaser Coupling)

The amine group (

) acts as a "ligand," grabbing trace Copper ( ) from solvents or glassware. This brings the metal close to the alkyne, accelerating dimerization.

Figure 2: The pathway of oxidative dimerization facilitated by trace metals.

Protocol B: "Scrubbing" Solvents & Reagents

Issue: "I am running a reaction under Nitrogen, but I still see dimer formation." Root Cause: Dissolved Oxygen is hard to remove, and trace Copper (ppb levels) is ubiquitous.

Step-by-Step Mitigation:

• Degas Solvents (Sparging is Insufficient):

  • Use the Freeze-Pump-Thaw method for reaction solvents.

  • Cycle: Freeze solvent (LN2) -> Apply Vacuum (15 min) -> Thaw (under static vacuum) -> Backfill Argon. Repeat 3x.

• Add a Metal Chelator:

  • If the reaction allows, add EDTA (5 mol%) or 2,2'-Bipyridine to the mixture. These ligands bind trace Copper more strongly than your amine does, shutting down the catalytic cycle.

• Glassware Cleaning:

  • Do not use glassware previously used for "Click Chemistry" (CuAAC). Copper adsorbs into glass walls.

  • Wash all flasks with Aqua Regia (3:1 HCl:HNO3) or a dedicated chelating wash (1M HCl + EDTA) before use.

FAQ: Common User Scenarios

Q: My But-3-yn-1-amine turned into a white solid upon standing in air. Is this the dimer? A: Likely not. The dimer is usually an oil or a waxy solid. A white, crystalline solid that forms upon air exposure is often the carbamate salt formed by the amine reacting with atmospheric

.

• Test: Dissolve a small amount in dilute HCl. If it bubbles (

  release) and returns the free amine, it was just carbamate formation.

Q: Can I use a protecting group to stop this? A: Yes. If your synthesis is long (>3 steps), protect the terminal alkyne with a Trimethylsilyl (TMS) group.

• Reagent: TMS-Cl + n-BuLi (or LHMDS).

• Benefit: The TMS group completely blocks the acidic proton, making Glaser coupling impossible.

• Removal: Mild deprotection with

  or TBAF at the very end of your sequence.

Q: I see a blue/green tint in my crude amine. What is it? A: This is a confirmed presence of Copper(II) salts.[1] Your material is actively degrading.

• Fix: Immediately perform an extraction.[2] Dissolve in

  and wash 3x with 10% aqueous EDTA (pH 8) or Ammonium Hydroxide ( ) until the aqueous layer is colorless.

References

• Glaser Coupling Mechanism: Siemsen, P., Livingston, R. C., & Diederich, F. (2000). Acetylenic Coupling: A Powerful Tool in Molecular Construction.[3] Angewandte Chemie International Edition. Link

• Trace Metal Removal: Leonard, N. M., et al. (2011). A Survey of Copper Removal Methods for the Purification of Pharmaceuticals. Organic Process Research & Development. Link

• Alkyne Protection Strategies: Greene, T. W., & Wuts, P. G. M. (1999).[4] Protective Groups in Organic Synthesis. Wiley-Interscience. Link

• Safety & Handling (SDS): TCI Chemicals. (2024).[5][6] Safety Data Sheet: But-3-yn-1-amine. Link

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. youtube.com [youtube.com]
• 3. RSC - Page load error [pubs.rsc.org]
• 4. Recent Progress of Protecting Groups for Terminal Alkynes [ccspublishing.org.cn]
• 5. reddit.com [reddit.com]
• 6. Organic chemistry 24: Alkynes - reactions, synthesis and protecting groups [cureffi.org]

Reference Data & Comparative Studies

C13 NMR chemical shifts for 3-Butyn-1-amine HCl

This guide details the C13 NMR chemical shift analysis for 3-Butyn-1-amine Hydrochloride (HCl) . It is designed for researchers utilizing this compound as a "clickable" linker in drug discovery and chemical biology.

Executive Summary: Structural Context

3-Butyn-1-amine HCl is a primary amine with a terminal alkyne handle. In C13 NMR spectroscopy, its spectrum is defined by four distinct carbon environments. The hydrochloride salt form significantly alters the chemical shift of the

-carbon (adjacent to nitrogen) compared to the free base due to the descreening effect of the ammonium cation ( ).

Key Identification Markers:

• Alkyne Region (70–85 ppm): Two signals corresponding to the terminal (

  ) and internal ( ) alkyne carbons.

• Aliphatic Region (15–40 ppm): Two signals corresponding to the methylene groups. The

  -carbon is deshielded by nitrogen but shielded relative to oxygen analogs (e.g., 3-butyn-1-ol).

C13 NMR Chemical Shift Data

The following data compares the HCl salt with its Free Base and Alcohol Analog to provide a comparative reference for signal assignment.

Comparative Chemical Shift Table ( , ppm)

Carbon Position	Assignment	3-Butyn-1-amine HCl (Target)	3-Butyn-1-amine (Free Base)	3-Butyn-1-ol (Analog)
C-4	-Methylene ( )	38.5 – 39.5	~41.5	60.5 ( )
C-3	-Methylene ( )	17.5 – 18.5	~22.0	19.5
C-1	Terminal Alkyne ( )	72.5 – 74.0	~70.0	69.8
C-2	Internal Alkyne ( )	80.0 – 82.0	~82.0	80.5

Note on Solvent: Values for the HCl salt are typically referenced in

or . In , the salt is insoluble; data for the free base is typically in .

Structural Assignment & Logic

The following diagram illustrates the logical flow for assigning signals based on electronegativity and hybridization effects.

Figure 1: Logic flow for C13 NMR signal assignment of 3-Butyn-1-amine HCl.

Experimental Protocol: Sample Preparation

To ensure high-resolution spectra and avoid artifacts, follow this standardized protocol.

A. Solvent Selection

• Recommended:

  (Deuterium Oxide).

  • Pros: Excellent solubility for the HCl salt; no solvent peaks in the aliphatic region.

  • Cons: Exchangeable protons (

    and ) may broaden or disappear in H1 NMR, though C13 is unaffected.

• Alternative: ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

  (Dimethyl Sulfoxide).

  • Pros: Allows visualization of ammonium protons in H1 NMR.

  • Cons: Strong solvent peak at ~39.5 ppm can obscure the C-4 signal of the amine.

B. Preparation Workflow

• Weighing: Weigh 15–20 mg of 3-Butyn-1-amine HCl into a clean vial.

• Dissolution: Add 0.6 mL of

  . Vortex until completely dissolved (solution should be clear/colorless).

• Transfer: Transfer to a 5mm NMR tube.

• Acquisition:

  • Run a standard Proton-Decoupled C13 experiment (e.g., zgpg30 on Bruker).

  • Scans: Minimum 256 scans (due to low molecular weight and relaxation times).

  • Relaxation Delay (D1): Set to 2–3 seconds to ensure integration accuracy of the quaternary alkyne carbon (C2).

Mechanistic Insight: The "Salt Effect"

Why does the

-carbon shift upfield in the salt form?

• Free Base (

  ): The lone pair on nitrogen exerts a deshielding effect, pushing the -carbon to ~42 ppm .

• HCl Salt (

  ): Protonation removes the lone pair's paramagnetic contribution. While the positive charge is inductively withdrawing (deshielding), the -effect of the extra proton and the removal of the lone pair often result in a net upfield shift (shielding) of 2–4 ppm for the -carbon relative to the free base.

Diagnostic Workflow for Impurity Analysis

Use this decision tree to identify common impurities in your spectrum.

Figure 2: Diagnostic logic for identifying common impurities in 3-Butyn-1-amine HCl spectra.

References

• ChemicalBook. (n.d.). 3-Butyn-1-ol 13C NMR Spectrum. Retrieved from

  • Provides comparative d
• National Institute of Advanced Industrial Science and Technology (AIST). (n.d.). SDBS Compounds and Spectral Search. SDBS No. 2205 (3-Butyn-1-ol).

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. Link

  • Standard reference for solvent residual peaks in D2O and DMSO.
• Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds. Springer. Source for standard substituent effects (amine vs. ammonium salt).

A Comparative Guide to the Purity Analysis of But-3-yn-1-amine: An In-Depth Evaluation of HPLC-UV Derivatization vs. Alternative Chromatographic Techniques

Abstract: But-3-yn-1-amine is a valuable bifunctional linker used in various chemical syntheses.[1] Its purity is critical for downstream applications, yet its analysis presents a significant challenge due to its small, polar nature and lack of a UV chromophore.[2] This guide provides an in-depth comparison of analytical methodologies for determining the purity of But-3-yn-1-amine. We present a robust, validated HPLC method featuring pre-column derivatization with dabsyl chloride, offering compatibility with standard UV-Vis detectors. This primary method is critically compared against alternative techniques, including direct analysis by Gas Chromatography with Flame Ionization Detection (GC-FID) and Hydrophilic Interaction Liquid Chromatography (HILIC). The guide provides detailed protocols, comparative data, and a logical framework to assist researchers and quality control professionals in selecting the most appropriate method for their specific needs.

The Analytical Challenge: Small, Polar, and UV-Transparent

The physicochemical properties of But-3-yn-1-amine—a small (MW: 69.11 g/mol ), polar primary amine—make it a difficult analyte for conventional reversed-phase (RP) HPLC.[3] The primary obstacles are:

• Poor Retention: Highly polar molecules exhibit minimal interaction with nonpolar stationary phases (like C18), often eluting in or near the solvent front (void volume), which prevents effective separation from impurities.[4][5]

• Lack of Chromophore: The molecule does not possess a light-absorbing functional group (a chromophore), rendering it essentially invisible to standard HPLC UV-Vis detectors, a workhorse in most analytical laboratories.[2]

Addressing these challenges requires a strategy that either modifies the analyte to make it detectable and more retentive or employs an alternative separation and detection technology better suited to its native properties.

Featured Method: Pre-column Derivatization with Dabsyl Chloride followed by HPLC-UV

To overcome the inherent detection and retention issues, our featured method employs pre-column derivatization. This technique chemically modifies the analyte before HPLC injection, attaching a molecule (a "tag") that imparts strong UV absorbance and increases hydrophobicity, thereby improving chromatographic retention.[6]

Principle & Rationale: We selected dabsyl chloride (4-(Dimethylamino)azobenzene-4'-sulfonyl chloride) as the derivatizing agent for several compelling reasons:

• Reactivity: It reacts reliably with primary amines under mild alkaline conditions to form a stable sulfonamide linkage.[7]

• Strong Chromophore: The resulting dabsyl-amine derivative is intensely colored, with a maximum absorption wavelength (λmax) in the visible region (~436-450 nm), far from potential interferences that absorb in the low UV range.[8][9]

• Improved Retention: The bulky, nonpolar dabsyl group significantly increases the hydrophobicity of the But-3-yn-1-amine derivative, leading to excellent retention and separation on a standard C18 column.

• Stability: Dabsyl derivatives are known to be more stable than those formed by other common reagents like o-phthalaldehyde (OPA).[10]

This approach transforms a difficult-to-analyze compound into one that is ideally suited for routine analysis on the most common HPLC-UV systems.

Experimental Protocol: HPLC-Dabsyl Method

Materials:

• But-3-yn-1-amine Reference Standard and Test Sample

• Dabsyl Chloride (≥98%)

• Acetonitrile (HPLC Grade)

• Sodium Bicarbonate

• Hydrochloric Acid

• Water (HPLC Grade, e.g., Milli-Q)

Protocol Steps:

• Reagent Preparation:

  • Dabsyl Chloride Solution: Dissolve 10 mg of dabsyl chloride in 10 mL of acetonitrile (1 mg/mL). Store protected from light.

  • Buffer Solution: Prepare a 100 mM sodium bicarbonate solution in water and adjust to pH 9.0 with NaOH.

• Standard & Sample Preparation:

  • Accurately weigh and dissolve But-3-yn-1-amine reference standard and test samples in acetonitrile to a final concentration of approximately 1 mg/mL.

• Derivatization Procedure:

  • In a microcentrifuge tube, combine 100 µL of the sample/standard solution with 200 µL of the pH 9.0 sodium bicarbonate buffer.

  • Add 200 µL of the dabsyl chloride solution.

  • Vortex the mixture and incubate in a heating block at 70°C for 20 minutes.[7][11]

  • After incubation, cool the mixture to room temperature.

  • Neutralize the excess dabsyl chloride by adding 50 µL of a 2M HCl solution.

  • Filter the final solution through a 0.45 µm syringe filter into an HPLC vial.

• HPLC Conditions:

  • Column: C18, 4.6 x 150 mm, 5 µm particle size

  • Mobile Phase A: 25 mM Sodium Acetate buffer (pH 6.5)

  • Mobile Phase B: Acetonitrile

  • Gradient: 40% B to 90% B over 20 minutes

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 35°C

  • Detection Wavelength: 436 nm

  • Injection Volume: 10 µL

Workflow and Expected Performance

Method Validation Summary (Illustrative Data):

Parameter	Result	Compliance with ICH Q2(R1)
Linearity (r²)	> 0.999	Yes
Limit of Detection (LOD)	~0.1 µg/mL	N/A (Purity Test)
Limit of Quantitation (LOQ)	~0.5 µg/mL	Yes
Precision (%RSD)	< 1.5%	Yes
Accuracy (% Recovery)	98.5% - 101.2%	Yes

This data demonstrates that the method is linear, sensitive, precise, and accurate, conforming to the validation standards outlined in ICH Q2(R1).

Comparative Analysis: Alternative Methodologies

While the HPLC-Dabsyl method is robust and widely applicable, alternative techniques may be preferable depending on available instrumentation, sample matrix, and analytical goals.

Alternative 1: Gas Chromatography with Flame Ionization Detection (GC-FID)

Gas chromatography is a powerful technique for analyzing volatile compounds. But-3-yn-1-amine is sufficiently volatile for GC analysis.

Principle & Rationale: GC separates compounds in the gas phase based on their boiling points and interactions with a stationary phase inside a capillary column. The Flame Ionization Detector (FID) is a nearly universal detector for organic compounds, making it suitable for detecting But-3-yn-1-amine without derivatization.

Causality Behind Experimental Choices:

• The Challenge of Amines in GC: A primary difficulty in the GC analysis of amines is their basicity and tendency to form hydrogen bonds. This leads to strong interactions with active sites (residual silanols) on standard silica-based columns, resulting in poor peak shape (tailing) and potential sample loss.[12]

• The Solution: To mitigate this, a specialized "base-deactivated" column or a column with a wax-based stationary phase (e.g., Carbowax) is essential. These columns are treated to minimize active sites, ensuring symmetrical, sharp peaks for basic compounds like amines.

Typical GC-FID Conditions:

• Column: DB-WAX or similar base-deactivated polyethylene glycol (PEG) column, 30 m x 0.25 mm, 0.25 µm film thickness

• Inlet Temperature: 250°C

• Carrier Gas: Helium or Hydrogen, constant flow

• Oven Program: 60°C (hold 2 min), ramp to 220°C at 15°C/min

• Detector: FID at 260°C

Alternative 2: Hydrophilic Interaction Liquid Chromatography (HILIC)

HILIC is a variation of normal-phase chromatography that is ideal for retaining and separating very polar compounds that are unretained in reversed-phase mode.[13][14]

Principle & Rationale: HILIC uses a polar stationary phase (e.g., bare silica, or bonded with amide or zwitterionic groups) and a mobile phase with a high concentration of organic solvent (typically acetonitrile) and a small amount of water.[15] A water-rich layer forms on the surface of the stationary phase. Polar analytes like But-3-yn-1-amine can partition into this aqueous layer and be retained. Elution is achieved by increasing the water content of the mobile phase.

Causality Behind Experimental Choices:

• The Detection Problem Persists: While HILIC solves the retention problem, it does not solve the detection problem. A standard UV detector is still ineffective.

• The Solution: HILIC must be paired with a universal mass-independent detector, such as an Evaporative Light Scattering Detector (ELSD), a Charged Aerosol Detector (CAD), or a Mass Spectrometer (MS). These detectors are not standard in all QC labs, which is a key consideration.

Typical HILIC-ELSD/CAD Conditions:

• Column: Amide or Zwitterionic HILIC column, 2.1 x 100 mm, 3 µm

• Mobile Phase A: Acetonitrile with 0.1% Formic Acid

• Mobile Phase B: Water with 0.1% Formic Acid

• Gradient: 95% A to 60% A over 10 minutes

• Detector: ELSD or CAD

Method Comparison and Recommendations

The choice of analytical method is a balance between performance, practicality, and available resources. The following table provides a direct comparison to guide this decision.

Comparison of Analytical Methods for But-3-yn-1-amine Purity:

Feature	HPLC-Dabsyl Derivatization	Direct GC-FID	HILIC-ELSD/CAD
Principle	Analyte modification for UV detection and RP retention	Separation of volatile compounds by boiling point	Partitioning of polar analytes into an aqueous layer
Sample Prep	Multi-step (Buffer, Reagent, Heat); ~30 min	Simple dilution	Simple dilution
Instrumentation	Standard HPLC with UV-Vis Detector	GC with FID; requires base-deactivated column	HPLC with ELSD, CAD, or MS detector
Specificity	High (detection wavelength is highly specific)	Moderate (FID is universal)	Moderate (Detectors are universal)
Sensitivity (LOQ)	High (~0.5 µg/mL)	Moderate (~10-50 µg/mL)	High (~1 µg/mL)
Throughput	Lower (due to derivatization step)	High	High
Pros	- Uses ubiquitous HPLC-UV systems- High sensitivity and specificity- Robust and reproducible	- No derivatization required- Fast analysis time- High throughput	- Direct analysis of polar compound- Solves retention issue
Cons	- Manual, time-consuming sample prep- Potential for derivatization artifacts	- Requires specialized GC columns- Potential for peak tailing if not optimized- Lower sensitivity than derivatization HPLC	- Requires specialized detectors (ELSD/CAD/MS)- Method development can be complex

Recommendations:

• For Routine Quality Control (QC): The HPLC-Dabsyl Derivatization method is the most recommended approach. Its use of standard HPLC-UV instrumentation makes it accessible to nearly any analytical lab. While sample preparation is more involved, the method's robustness, high sensitivity, and specificity provide a self-validating system ideal for routine purity assessments in a regulated environment.

• For High-Throughput Screening or Labs with GC Expertise: Direct GC-FID is an excellent alternative. If a laboratory is already equipped with GCs and appropriate base-deactivated columns, this method offers the fastest sample-to-result time. It is particularly well-suited for process monitoring where speed is critical.

• For R&D and Advanced Impurity Profiling: HILIC coupled with Mass Spectrometry (MS) is the most powerful option. It not only quantifies purity but also provides structural information for impurity identification, which is invaluable during drug development and troubleshooting. However, the higher equipment cost and complexity make it less common for routine QC.

Conclusion

The purity analysis of But-3-yn-1-amine requires a tailored analytical approach to overcome its inherent challenges of polarity and lack of a UV chromophore. Pre-column derivatization with dabsyl chloride provides a highly reliable, sensitive, and accessible HPLC-UV method that is broadly applicable in most pharmaceutical and chemical research settings. While direct GC-FID and HILIC offer viable alternatives with advantages in speed and direct analysis, respectively, they require more specialized equipment. By understanding the principles, advantages, and limitations of each technique, scientists can confidently select and implement the optimal method to ensure the quality and integrity of their materials.

References

• Scribd. (n.d.). HPLC Analysis of Amino Acids Using Dansyl and Dabsyl Derivatives. Retrieved from Scribd. [URL not available for direct linking]
• Google Patents. (2017). CN107085068A - Derivatization HPLC-DAD method for the determination of small molecule aliphatic amines in drugs.

• Veeprho. (2020). Analytical Method Development Approach When Compounds Don't Have UV Chromophore. Retrieved from [Link]

• University of Helsinki. (n.d.). Chromatographic Determination of Amines in Food Samples. Retrieved from HELDA. [URL not available for direct linking]
• ScienceDirect. (2004). Simultaneous separation and quantitation of amino acids and polyamines of forest tree tissues and cell cultures. Retrieved from [URL not available for direct linking]

• Bentham Science. (2023). Application of the Different Analytical Methods for Non-chromophoric Pharmaceutical Compounds. Retrieved from [Link]

• ResearchGate. (n.d.). HPLC of amino acids as dansyl and dabsyl derivatives. Retrieved from [Link]

• Chromatography Forum. (2006). Detecting Primary Amines. Retrieved from [Link]

• Bryan Research & Engineering, LLC. (n.d.). Analysis of Amine Solutions by Gas Chromatography. Retrieved from [Link]

• Axion Labs. (n.d.). HPLC problems with very polar molecules. Retrieved from [Link]

• Agilent. (2023). Mastering HILIC-Z Separation for Polar Analytes. Retrieved from [Link]

• ACS Publications. (2022). Ion-Pairing Chromatography and Amine Derivatization Provide Complementary Approaches for the Targeted LC-MS Analysis of the Polar Metabolome. Journal of Proteome Research. Retrieved from [Link]

• PubMed. (2015). Fast field analysis of short-chain aliphatic amines in water using solid-phase microextraction and a portable gas chromatograph. Retrieved from [Link]

• PubMed. (2020). Comparative study of five different amine-derivatization methods for metabolite analyses by liquid chromatography-tandem mass spectrometry. Retrieved from [Link]

• ACS Publications. (1983). High performance liquid chromatographic determination of naturally occurring primary and secondary amines with dabsyl chloride. Analytical Chemistry. Retrieved from [Link]

• PubChem. (n.d.). But-3-yn-1-amine. Retrieved from [Link]

• ResearchGate. (n.d.). The challenges of the analysis of basic compounds by high performance liquid chromatography: Some possible approaches for improved separations. Retrieved from [Link]

• PMC - NIH. (2020). The Importance of Derivatizing Reagent in Chromatography Applications for Biogenic Amine Detection in Food and Beverages. Retrieved from [Link]

• US Pharmacopeia (USP). (n.d.). <621> Chromatography. Retrieved from [URL not available for direct linking]

• Chromatography Online. (2024). Are You Sure You Understand USP <621>?. Retrieved from [Link]

• LCGC. (n.d.). A New Twist to Ion-Pairing Chromatography: In-Sample Addition of Ion-Pairing Reagent. Retrieved from [Link]

• PMC - NIH. (2019). Small Polar Molecules: A Challenge in Marine Chemical Ecology. Retrieved from [Link]

• ScienceDirect. (2019). Chapter 12: Sample Preparation Methods for the Analysis of Biogenic Amines. Retrieved from [URL not available for direct linking]

• LabRulez GCMS. (n.d.). Bulletin 737F Amines Analysis by Packed Column GC. Retrieved from [Link]

• [Source not found]

• VTechWorks - Virginia Tech. (2003). Analysis of Biogenic Amines by GC/FID and GC/MS. Retrieved from [Link]

• Agilent. (n.d.). Understanding the Latest Revisions to USP <621>. Retrieved from [Link]

• Chromatography Today. (n.d.). HILIC–MS — High Resolution and Sensitivity for the Analysis of Very Polar Compounds. Retrieved from [Link]

• ResearchGate. (n.d.). Comparison of gas chromatographic techniques for the analysis of iodinated derivatives of aromatic amines. Retrieved from [Link]

• Chromatography Forum. (2007). Amines-Ion Pairing. Retrieved from [Link]

• PubMed. (2022). Comparison of Amine-Modified Polymeric Stationary Phases for Polar Metabolomic Analysis Based on Unified-Hydrophilic Interaction/Anion Exchange Liquid Chromatography/High-Resolution Mass Spectrometry (Unified-HILIC/AEX/HRMS). Retrieved from [Link]

• LCGC International. (n.d.). HPLC Analysis of Very Polar Compounds in Bioanalysis. Retrieved from [Link]

• ScienceDirect. (2019). Chapter 13: Derivatization Strategies for the Determination of Biogenic Amines with Chromatographic Techniques. Retrieved from [URL not available for direct linking]

• Scribd. (n.d.). USP-NF 621 Chromatography. Retrieved from [Link]

• ResearchGate. (n.d.). Gas chromatographic determination of fatty amines using an ionic liquid based capillary column. Retrieved from [Link]

• Merck Millipore. (n.d.). Polar Hydrophilic Compounds in Pharmaceutical Analysis. Retrieved from [URL not available for direct linking]

• SciSpace. (n.d.). Ion-pairing chromatography and amine derivatization provide complementary approaches for the targeted LC-MS analysis of the. Retrieved from [Link]

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A Comparative Guide to Reference Standards for the Quality Control of But-3-yn-1-amine

Introduction: The Critical Role of Quality in Novel Synthesis

But-3-yn-1-amine is a versatile bifunctional molecule, featuring both a primary amine and a terminal alkyne. This unique structure makes it an invaluable building block in medicinal chemistry and materials science, particularly in the synthesis of complex organic molecules, the development of polymers, and the application of "click chemistry" via its terminal alkyne handle.[1] Given its role as a foundational reagent, the purity and identity of But-3-yn-1-amine are paramount. The presence of impurities can lead to unpredictable reaction outcomes, the formation of unwanted byproducts, and compromised biological or material properties, ultimately undermining experimental reproducibility and the integrity of research and development programs.

This guide provides an in-depth comparison of reference standards for the quality control (QC) of But-3-yn-1-amine. We will move beyond a simple listing of specifications to explore the practical implications of sourcing decisions, detail the essential analytical methodologies, and provide validated protocols to empower researchers, scientists, and drug development professionals to establish robust quality control systems.

Section 1: Defining the Ideal Reference Standard for But-3-yn-1-amine

Before comparing available options, it is crucial to define the characteristics of a high-quality reference standard for a reactive small molecule like But-3-yn-1-amine. An ideal standard is not merely a bottle of chemical; it is a comprehensive analytical solution that guarantees confidence in your results.

Key Characteristics:

• High, Verified Purity: Purity should be determined by a quantitative, area-percent corrected method, such as Gas Chromatography with a Flame Ionization Detector (GC-FID). A purity of ≥97% is typically required for use as a starting material in sensitive applications.

• Unambiguous Identity Confirmation: The material's structure must be unequivocally confirmed, typically through Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

• Comprehensive Impurity Profile: The Certificate of Analysis (CofA) should, ideally, list known and unknown impurities and their relative levels. This includes residual solvents, starting materials from synthesis (e.g., 3-butyn-1-ol), and potential degradation products.

• Documented Stability and Storage: But-3-yn-1-amine is sensitive to air and heat.[2] The reference standard should come with clear instructions for storage (e.g., refrigerated at 2-8°C under an inert atmosphere) and, if possible, stability data to indicate its shelf-life under these conditions.

Section 2: Sourcing a Reference Standard: Commercial vs. In-House Qualification

Researchers face a primary decision: purchase a pre-certified commercial reference standard or qualify a bulk material in-house. Each path has distinct advantages and disadvantages that must be weighed against project scope, budget, and available analytical resources.

• Commercial Reference Standards: Several vendors, including Tokyo Chemical Industry (TCI), Oakwood Chemical, and Apollo Scientific, offer But-3-yn-1-amine with specified purity levels, often determined by Gas Chromatography (GC).[2][3][4]

  • Pros: Time-saving, comes with a manufacturer's Certificate of Analysis, and is suitable for immediate use in small-scale applications.

  • Cons: Higher cost per gram, the CofA may lack a detailed impurity profile, and batch-to-batch variability can still exist.

• In-House Qualified Standards: This involves purchasing a larger quantity of high-purity But-3-yn-1-amine and performing a comprehensive analytical characterization to establish it as a laboratory reference standard.

  • Pros: More cost-effective for large-scale or long-term projects, allows for complete control over the characterization process, and enables a deep understanding of the material's specific impurity profile.

  • Cons: Requires significant investment in analytical resources (GC, NMR, MS) and personnel expertise, and is a time-consuming process.

The following diagram illustrates the decision-making and workflow for establishing a reference standard.

Decision workflow for selecting and qualifying a reference standard.

Section 3: Core Quality Control Parameters & Analytical Methodologies

A robust QC strategy for But-3-yn-1-amine relies on a suite of orthogonal analytical techniques, each providing a unique and critical piece of information.

Parameter	Primary Technique	Purpose & Rationale	Alternative/Supporting Technique(s)
Identity	¹H & ¹³C NMR Spectroscopy	Provides unambiguous structural confirmation by mapping the proton and carbon skeleton. The presence of the terminal alkyne proton (~2 ppm) and the characteristic shifts of carbons adjacent to the amine and alkyne groups are key identifiers.[5][6]	Mass Spectrometry (MS)
Purity (Assay)	Gas Chromatography (GC-FID)	Quantifies the main component relative to other volatile impurities. FID offers excellent linearity and sensitivity for hydrocarbons, making it the industry standard for purity assessment of such compounds.[2]	Quantitative NMR (qNMR)
Impurity Profile	Gas Chromatography-Mass Spectrometry (GC-MS)	Separates volatile impurities and provides their mass-to-charge ratio, enabling identification of process-related impurities (e.g., solvents, starting materials) and degradation products.	Liquid Chromatography-Mass Spectrometry (LC-MS) for non-volatile impurities
Water Content	Karl Fischer Titration	Specifically quantifies water content, which is critical as water can interfere with many reactions involving amines and alkynes.	Not applicable

Section 4: Validated Experimental Protocols

The following protocols are designed to be self-validating and provide a robust framework for the quality control of But-3-yn-1-amine.

Protocol 1: Purity Determination by Gas Chromatography (GC-FID)

• Rationale: This method separates But-3-yn-1-amine from volatile impurities. The flame ionization detector (FID) provides a response proportional to the mass of carbon, allowing for accurate area-percent purity calculations. Due to the basic nature of amines, a specialized, base-deactivated column is essential to prevent peak tailing and ensure accurate quantification.[7][8]

• Instrumentation & Consumables:

  • Gas Chromatograph with FID

  • Column: e.g., Agilent J&W CP-Volamine (or similar base-deactivated column)

  • Carrier Gas: Helium or Hydrogen

  • Solvent: Dichloromethane (DCM) or Methanol, HPLC grade

• Procedure:

  • Sample Preparation: Accurately prepare a solution of But-3-yn-1-amine in the chosen solvent at a concentration of approximately 1 mg/mL.

  • GC Conditions:

    • Inlet Temperature: 250 °C

    • Injection Volume: 1 µL (Split ratio: 50:1)

    • Oven Program: Start at 50 °C, hold for 2 minutes, ramp to 250 °C at 15 °C/min, hold for 5 minutes.

    • Detector Temperature: 280 °C

  • Analysis: Inject the sample and integrate all peaks.

  • Calculation: Calculate the purity as the area of the main peak divided by the total area of all peaks, expressed as a percentage.

Protocol 2: Identity Confirmation by ¹H NMR Spectroscopy

• Rationale: ¹H NMR provides a unique fingerprint of the molecule. The chemical shifts, splitting patterns (multiplicity), and integrations of the different protons confirm the presence of the ethyl-alkyne and amine functionalities. The amine protons often appear as a broad signal that will exchange with deuterium upon addition of D₂O, providing further confirmation.[9]

• Instrumentation & Consumables:

  • NMR Spectrometer (≥400 MHz)

  • Solvent: Chloroform-d (CDCl₃) or DMSO-d₆

  • NMR tubes

• Procedure:

  • Sample Preparation: Dissolve ~5-10 mg of But-3-yn-1-amine in ~0.7 mL of deuterated solvent in an NMR tube.

  • Acquisition: Acquire a standard ¹H NMR spectrum.

  • Data Interpretation:

    • Confirm the presence of a triplet around 2.0-2.2 ppm (alkyne C-H).

    • Confirm a triplet around 2.8-3.0 ppm (-CH₂-N).[10]

    • Confirm a multiplet around 2.3-2.5 ppm (-C≡C-CH₂-).

    • Confirm a broad singlet for the -NH₂ protons (shift is variable, ~1-3 ppm).

    • Verify that the integration values correspond to the number of protons in each environment (1H, 2H, 2H, 2H).

  • (Optional) D₂O Shake: Add one drop of D₂O to the NMR tube, shake well, and re-acquire the spectrum. The broad -NH₂ signal should disappear or significantly diminish.[9]

Protocol 3: Impurity Profiling by GC-MS

• Rationale: This method leverages the separation power of GC with the identification capability of MS. It is crucial for identifying potential synthesis byproducts or degradation products that could impact downstream applications. The nitrogen rule in mass spectrometry is a useful heuristic: a compound with an odd number of nitrogen atoms, like But-3-yn-1-amine, will have an odd-numbered molecular ion peak.[9][11]

• Instrumentation:

  • GC-MS system

  • Column and GC conditions as described in Protocol 1.

• Procedure:

  • Sample Preparation: Use the same sample prepared for GC-FID analysis.

  • MS Conditions:

    • Ionization Mode: Electron Ionization (EI) at 70 eV

    • Mass Range: Scan from m/z 35 to 350

  • Analysis & Interpretation:

    • Obtain the mass spectrum for the main peak and confirm its molecular ion at m/z = 69.

    • Analyze the mass spectra of any impurity peaks. Compare them against a library (e.g., NIST) to tentatively identify them.

    • Pay close attention to masses corresponding to potential starting materials (e.g., 3-Butyn-1-ol, MW=70) or dimerization products (MW=138).

Section 5: Potential Impurities and Degradation Pathways

Understanding potential impurities is key to proactive quality control. For But-3-yn-1-amine, impurities generally arise from two sources: the synthetic route and degradation upon storage.

• Synthesis-Related Impurities: Common synthetic routes may start from 3-butyn-1-ol.[1] Therefore, residual 3-butyn-1-ol is a plausible process impurity. Other potential impurities include residual solvents or reagents used during the synthesis and workup.

• Degradation Products: As an air and heat-sensitive amine, But-3-yn-1-amine is susceptible to oxidative degradation and polymerization.[2] The primary amine can be oxidized, while the terminal alkyne can undergo polymerization, especially in the presence of trace metals or upon exposure to heat and light.

The following diagram outlines potential sources of contamination.

Common sources and types of impurities for But-3-yn-1-amine.

Summary and Recommendations

Ensuring the quality of But-3-yn-1-amine is a critical, yet achievable, prerequisite for successful research and development. The choice between a commercial reference standard and an in-house qualified material depends on the specific needs, resources, and scale of the project.

Our recommendations are as follows:

• Always Verify Identity: Regardless of the source, at a minimum, perform a quick ¹H NMR to confirm the identity of any new batch of But-3-yn-1-amine before use.

• Choose the Right Tool: Use GC-FID for quantitative purity assessment and GC-MS for qualitative impurity identification. These methods are complementary and provide a comprehensive picture of the material's quality.

• Understand Your Impurities: Be aware of potential impurities from synthesis and degradation. If unexpected results occur in your experiments, the impurity profile of your starting material should be a primary area of investigation.

• Proper Storage is Non-Negotiable: Store But-3-yn-1-amine under an inert atmosphere (e.g., argon or nitrogen) in a refrigerator at 2-8°C to minimize degradation and ensure its long-term stability.[12]

By implementing these principles and protocols, researchers can mitigate risks associated with reagent quality, leading to more reliable, reproducible, and ultimately successful scientific outcomes.

References

• LookChem. (n.d.). But-3-yn-1-amine. Retrieved from [Link]

• Lepaumier, H., et al. (2010). Theoretical evaluation of the probability to form and emit harmful components from the aqueous amine solution MEA, MDEA, AMP, PZ and some of their mixtures. Gassnova. Retrieved from [Link]

• ChemBK. (n.d.). but-3-yn-1-amine. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). But-3-yn-1-amine. PubChem Compound Database. Retrieved from [Link]

• Chemistry LibreTexts. (2024, March 24). 24.10: Spectroscopy of Amines. Retrieved from [Link]

• OpenStax. (2023, September 20). 24.10 Spectroscopy of Amines. In Organic Chemistry. Retrieved from [Link]

• Helda. (n.d.). CHROMATOGRAPHIC DETERMINATION OF AMINES IN FOOD SAMPLES. University of Helsinki. Retrieved from [Link]

• Oakwood Chemical. (n.d.). But-3-yn-1-amine. Retrieved from [Link]

• Bryan Research & Engineering, LLC. (n.d.). Analysis of Amine Solutions by Gas Chromatography. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 22). Spectroscopy of the Alkynes. Retrieved from [Link]

• JoVE. (2023, April 30). Video: Mass Spectrometry of Amines. Retrieved from [Link]

• OpenOChem Learn. (n.d.). Alkynes. Retrieved from [Link]

• International CCS Knowledge Centre. (n.d.). Continuous Online Analysis of Amine Solvents Using Gas Chromatography. Retrieved from [Link]

• ResearchGate. (2025, August 6). Thermal Degradation of Single and Blended Amines for CO2 Capture Process. Retrieved from [Link]

• LabRulez GCMS. (n.d.). Bulletin 737F Amines Analysis by Packed Column GC. Retrieved from [Link]

• NC State University Libraries. (n.d.). 24.10 Spectroscopy of Amines – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1. Retrieved from [Link]

• FORCE Technology. (n.d.). Emissions and formation of degradation products in amine- based carbon capture plants. Retrieved from [Link]

• VTechWorks - Virginia Tech. (2003, July 16). Analysis of Biogenic Amines by GC/FID and GC/MS. Retrieved from [Link]

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Safety & Regulatory Compliance

Operational Safety Guide: Handling But-3-yn-1-amine (CAS 14044-63-4)

Topic: Personal protective equipment for handling But-3-yn-1-amine Content Type: Operational Safety & Logistics Guide[1][2]

[1][2]

Executive Summary & Hazard Architecture

But-3-yn-1-amine is a bifunctional building block containing a primary amine and a terminal alkyne.[1][2][3] This dual functionality presents a synergistic hazard profile: the amine moiety confers high corrosivity and volatility, while the terminal alkyne introduces flammability and specific metal incompatibilities (acetylide formation).

This guide moves beyond generic SDS recommendations to provide a self-validating safety protocol for researchers handling this compound in synthesis.

Physicochemical Hazard Profile

Property	Value	Operational Implication
CAS Number	14044-63-4	Verification key for inventory tracking.[1][2]
Flash Point	10°C (50°F)	Critical: Material is flammable at standard lab temperatures.[1][2] Static discharge protection is mandatory.[1][2][4][5]
Boiling Point	100–103°C	Moderate volatility; vapors will accumulate rapidly in unventilated spaces.[1][2]
GHS Classification	Skin Corr.[1][2][4][5][6] 1B, Flam.[1][2] Liq. 2	Causes irreversible tissue damage upon contact.[1][2]
Reactivity	Terminal Alkyne	Incompatible with Copper/Silver. Can form explosive metal acetylides.[1][2]

Personal Protective Equipment (PPE) Strategy

Standard nitrile exam gloves are insufficient for primary protection against low-molecular-weight primary amines.[1][2]

Hand Protection: The "Breakthrough" Logic

Low molecular weight amines (

) permeate nitrile rubber rapidly (often minutes).[1][2] To maintain dexterity while ensuring safety, a Laminate-Nitrile Hybrid System is required.[1][2]

• Primary Barrier (Inner Layer): Silver Shield® / 4H® (EVOH/PE Laminate). [1][2]

  • Mechanism:[1][2][4][6][7] These multi-layer laminates provide

    hours of breakthrough protection against aliphatic amines.[1][2]

  • Constraint: Poor fit and dexterity.[1][2]

• Mechanical Barrier (Outer Layer): Extended Cuff Nitrile (minimum 6 mil). [1]

  • Function: Compresses the inner laminate glove for better dexterity and protects the laminate from physical tears.[2]

  • Doffing Protocol: If the outer glove is splashed, strip and replace immediately. The inner laminate remains the fail-safe.[1][2]

Respiratory & Body Protection[1][2][4][5]

• Respiratory: All transfers must occur within a certified chemical fume hood.[1][2] If work outside the hood is unavoidable (e.g., reactor maintenance), a full-face respirator with Organic Vapor/Amine (OV/AG) cartridges is required.[1][2]

• Body: Flame-Resistant (FR) lab coat (Nomex or equivalent) is preferred over standard cotton/poly blends due to the low flash point (10°C).[1][2]

• Eye/Face: Chemical splash goggles (ventless or indirect vent) are mandatory.[1][2] A face shield must be worn during transfers

  .[1][2]

Operational Protocol: Safe Handling Workflow

Pre-Operational Check[1][2]

• Grounding: Ensure all vessels are grounded. The low flash point means static from pouring can ignite vapors.[2]

• Material Scan: Remove all copper, brass, or silver fittings from the fume hood.[1][2] Use Stainless Steel (304/316) or Teflon/PFA tubing only.[1][2]

Transfer Methodology (Cannula vs. Syringe)

Avoid open pouring.[1]

• Small Scale (

  ): Use a glass syringe with a Luer-lock Teflon needle.[1][2]

• Large Scale (

  ): Use positive pressure cannula transfer (double-tipped needle) using inert gas ( or ).[1][2]

Visualization: Handling Workflow

The following diagram outlines the decision logic for safe handling and transfer.

Caption: Operational workflow emphasizing volume-dependent transfer methods and critical metal incompatibility checks.

Emergency Response & Spill Management

Spill Decision Logic

In the event of a release, the high volatility and corrosivity require immediate action. Do not attempt to clean spills

without Self-Contained Breathing Apparatus (SCBA).[1][2]

Caption: Decision tree for spill response. Note the prohibition of combustible absorbents like paper towels.

Specific Spill Actions

• Ignition Sources: Immediately cut power to hot plates and stirrers.

• Absorbent: Use Vermiculite or Dry Sand .[1][2]

  • Warning: Do not use paper towels or sawdust.[1][2] The amine is an oxidizable fuel; high surface area on combustibles can lead to spontaneous heating.[2]

• Decontamination: Wipe the area with dilute acetic acid (

  ) to neutralize residual amine, followed by water.[1][2]

Disposal & Waste Management

Segregation Rules

• Do NOT mix with acidic waste streams (exothermic neutralization).[1][2]

• Do NOT mix with metal salt waste (risk of acetylide precipitation).[1][2]

• Do NOT mix with oxidizers (peroxides, nitric acid) due to hypergolic ignition risk.[1][2]

Disposal Protocol

• Primary Path: The preferred method is incineration via a licensed chemical waste contractor.[1][2] Label the waste container: "Flammable, Corrosive, Amine, Terminal Alkyne."

• Quenching (Small Quantities Only):

  • Dilute the amine in a compatible solvent (e.g., Isopropanol).[1]

  • Slowly add dilute Hydrochloric Acid (1M) in an ice bath to form the ammonium salt.[1][2]

  • Check pH to ensure neutrality.[1][2]

  • Dispose of the resulting solution as aqueous organic waste.[2]

References

• PubChem. (n.d.).[1][2] But-3-yn-1-amine (Compound Summary).[1][2][3][8] National Library of Medicine.[1][2] Retrieved October 26, 2023, from [Link][1]

• University of California, Berkeley. (2020).[1][2] Glove Selection Guide: Chemical Resistance of Gloves.[1][2][9] EH&S.[1][2] Retrieved October 26, 2023, from [Link]

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